Cas no 933756-74-2 (1,2,3,4-tetrahydroquinolin-4-ylMethanaMine)

• Product Name: 1,2,3,4-tetrahydroquinolin-4-ylMethanaMine
• CAS No: 933756-74-2
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5235722
• Update Time: 2025-05-23

1,2,3,4-tetrahydroquinolin-4-ylMethanaMine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroquinolin-4-ylMethanaMine

• Inchi： 1S/C10H14N2/c11-7-8-5-6-12-10-4-2-1-3-9(8)10/h1-4,8,12H,5-7,11H2
• InChI Key： RXKPYLHJAFBRGA-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NCC1)C=CC=C2)N

Computed Properties

• Exact Mass: 162.116
• Monoisotopic Mass: 162.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1,2,3,4-tetrahydroquinolin-4-ylMethanaMine

1,2,3,4-Tetrahydroquinolin-4-ylmethanamine (CAS No. 933756-74-2)

The compound 1,2,3,4-tetrahydroquinolin-4-ylmethanamine, identified by the CAS registry number 933756-74-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially hydrogenated ring system. The methanamine group attached to the tetrahydroquinoline framework introduces unique chemical properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 1,2,3,4-tetrahydroquinolin-4-ylmethanamine in various applications. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules. The tetrahydroquinoline skeleton is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold in drug discovery. The methanamine group further enhances the compound's versatility by providing additional sites for functionalization and bioisosteric replacements.

In terms of synthesis, 1,2,3,4-tetrahydroquinolin-4-ylmethanamine can be prepared through various routes. One common method involves the reduction of quinoline derivatives followed by alkylation or amination steps. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the final product. Recent advancements in catalytic hydrogenation and asymmetric synthesis have enabled more efficient and selective methods for preparing this compound.

The physical and chemical properties of CAS 933756-74-2 are well-documented. It is a crystalline solid with a melting point in the range of 150–160°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows absorption bands typical of aromatic systems with conjugated double bonds, which are characteristic of quinoline derivatives.

Biological evaluations of 1,2,3,4-tetrahydroquinolin-4-ylmethanamine have revealed promising activities in several assays. For example, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. Additionally, this compound has shown moderate activity against various cancer cell lines, suggesting its potential role in antitumor therapy. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In conclusion, CAS 933756-74-2, or 1,2,3,4-tetrahydroquinolin-4-ylmethanamine, is a versatile compound with significant potential in drug discovery and organic synthesis. Its unique structure and biological activity make it a valuable tool for researchers exploring new therapeutic agents and advanced materials.